Cas no 521-13-1 (Cholesteryl N-Butyrate)
Cholesteryl N-Butyrate is a cholesterol derivative formed by esterification with butyric acid. This compound is primarily utilized in biochemical and pharmaceutical research due to its role as a lipophilic precursor in lipid-based formulations. Its key advantages include enhanced solubility in organic solvents, making it suitable for studying membrane interactions and lipid metabolism. The ester linkage provides stability under physiological conditions, while the butyrate moiety may contribute to controlled release applications. Cholesteryl N-Butyrate is also employed in the development of drug delivery systems, where its compatibility with lipid bilayers is advantageous. Its well-defined structure ensures reproducibility in experimental settings.
Cholesteryl N-Butyrate structure
Product name:Cholesteryl N-Butyrate
Cholesteryl N-Butyrate Chemical and Physical Properties
Names and Identifiers
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- Cholesteryl butyrate
- 3beta-Hydroxy-5-cholestene 3-butyrate
- 5-Cholesten-3beta-ol 3-butyrate
- Cholesteryl butanoate
- Cholesterol Butyrate
- Butyric Acid Cholesterol Ester
- BUTYRIC ACID, CHOLESTERYL ESTER
- W-105851
- UNII-50QA4YCP7F
- EINECS 208-304-7
- Cholest-5-en-3-ol (3beta)-, 3-butanoate
- DTXSID101341216
- Q27260812
- Cholest-5-en-3-ol (3beta)-, butanoate
- cholesteryl n-butyrate
- NS00013456
- CHOLESTERYL BUTYRATE [INCI]
- 521-13-1
- Cholest-5-en-3beta-ol butyrate
- n-butyric acid cholesterol ester
- HY-W013122
- MFCD00021144
- [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] butanoate
- cholesteryln-butyrate
- 5-Cholesten-3.beta.-ol butyrate
- AKOS015839529
- CHOLEST-5-EN-3-BETA-YL BUTANOATE
- 3.BETA.-HYDROXY-5-CHOLESTENE 3-BUTYRATE
- CS-W013838
- CHOLESTEROL 3-BUTYRATE
- SCHEMBL161977
- Cholest-5-en-3-ol (3.beta.)-, butanoate
- AS-57753
- D95327
- CKDZWMVGDHGMFR-GTPODGLVSA-N
- Cholesterol n-butyrate
- 3.beta.-Butanoyloxycholest-5-ene
- 50QA4YCP7F
- FC61967
- Cholesteryl N-Butyrate
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- MDL： MFCD00021144
- Inchi： InChI=1S/C31H52O2/c1-7-9-29(32)33-24-16-18-30(5)23(20-24)12-13-25-27-15-14-26(22(4)11-8-10-21(2)3)31(27,6)19-17-28(25)30/h12,21-22,24-28H,7-11,13-20H2,1-6H3/t22-,24+,25+,26-,27+,28+,30+,31-/m1/s1
- InChI Key： CKDZWMVGDHGMFR-GTPODGLVSA-N
- SMILES： CCCC(=O)O[C@H]1CC[C@@]2(C)C(=CC[C@H]3[C@@H]4CC[C@H]([C@H](C)CCCC(C)C)[C@@]4(C)CC[C@@H]32)C1
Computed Properties
- Exact Mass: 456.39700
- Monoisotopic Mass: 456.396731
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 722
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 9.9
Experimental Properties
- Color/Form: Not determined
- Density: 0.98
- Melting Point: 98-100 °C
- Boiling Point: 518 °C at 760 mmHg
- Flash Point: 264.3 °C
- Refractive Index: -30 ° (C=2, THF)
- PSA: 26.30000
- LogP: 8.73970
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
- Solubility: Not determined
Cholesteryl N-Butyrate Security Information
- Signal Word：warning
- Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
- Warning Statement： P264+P280+P305+P351+P338+P337+P108
- WGK Germany：3
- Safety Instruction： S22-S24/25
- Storage Condition：Store at 4 ℃, better at -4 ℃
- Safety Term：S22;S24/25
Cholesteryl N-Butyrate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1034484-25g |
Cholesteryl n-butyrate |
521-13-1 | 98% | 25g |
￥771.00 | 2024-05-10 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C0668-25G |
Cholesterol Butyrate |
521-13-1 | >95.0%(GC) | 25g |
¥750.00 | 2024-04-16 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-294015-1g |
Cholesteryl butyrate, |
521-13-1 | 1g |
￥526.00 | 2023-09-05 | ||
| Larodan | 64-0400-9-100mg |
Cholesterol Butyrate |
521-13-1 | >99% | 100mg |
€40.00 | 2023-09-19 | |
| TRC | C432633-5g |
Cholesteryl N-Butyrate |
521-13-1 | 5g |
$ 57.00 | 2023-09-08 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C135950-25g |
Cholesteryl N-Butyrate |
521-13-1 | ≥95.0%(GC) | 25g |
¥803.90 | 2023-09-03 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-294015-1 g |
Cholesteryl butyrate, |
521-13-1 | 1g |
￥526.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-294015C-100 g |
Cholesteryl butyrate, |
521-13-1 | 100g |
￥51,143.00 | 2023-07-10 | ||
| Chemenu | CM360880-25g |
Cholesteryl n-butyrate |
521-13-1 | 95%+ | 25g |
$119 | 2024-07-15 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-294015E-500 g |
Cholesteryl butyrate, |
521-13-1 | 500g |
￥195,546.00 | 2023-07-10 |
Cholesteryl N-Butyrate Related Literature
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1. Reactions of co-ordinated ligands. Part 28. The reaction of nucleophilic reagents with the cationic bis(acetylene) molybdenum complexes [Mo(CO)(RC2R′)2(η-C5H5)][BF4]; X-ray crystal structures of [Mo{C(Me)C(Me)C(O)C(Me)CHMe}(CO)2(η-C5H5)] and [Mo{η3:η2-HButCCHC–O–C(O)C(But)CH}(CO)(η-C5H5)]Stephen R. Allen,Michael Green,Nicholas C. Norman,Kathleen E. Paddick,A. Guy Orpen J. Chem. Soc. Dalton Trans. 1983 1625
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Qasim Muhammad,Yeonwoo Jang,Shin Hyuk Kang,James Moon,Won Jong Kim,Hansoo Park Biomater. Sci. 2020 8 1490
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3. Gold–boron chemistry. Part 2. The interaction of {AuP(C6H11)3} bridges with decaboranyl cages: the accurate structure of [5,6-μ-{AuP(C6H11)3}-nido-B10H13], and the synthesis and molecular and electronic structures of its conjugate base [5,6,9,10-μ4-{AuP(C6H11)3}-nido-B10H12]–Andrew J. Wynd,Alan J. Welch,R. V. Parish J. Chem. Soc. Dalton Trans. 1990 2185
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4. Reaction of dicyano epoxides with thiocyanate ion: route to α-thiocyanato derivatives or to 2-acetylimino-1,3-oxathioles and X-ray crystal structure of 2-acetylimino-4-(4-tolyl)-1, 3-oxathiole-5-carbonitrileAlenka Majcen Le Maréchal,Albert Robert,Ivan Leban J. Chem. Soc. Perkin Trans. 1 1993 351
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Samuel V. Mussi,Vladimir P. Torchilin J. Mater. Chem. B 2013 1 5201
521-13-1 (Cholesteryl N-Butyrate) Related Products
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- 1989-52-2(Cholesterol myristate)
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- 1062-96-0(Cholesteryl hexanoate)
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- 303-43-5(Cholesteryl oleate)
- 853-23-6(dehydroisoandrosterone 3-acetate)
- 604-35-3(Cholesterol 3-Acetate)
- 633-31-8([(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:521-13-1)Cholesteryl N-Butyrate
Purity:99%
Quantity:500g
Price ($):510.0